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An In-depth Technical Guide to the Safety and Handling of 4-Tert-butylbenzyl Alcohol

Introduction
4-Tert-butylbenzyl alcohol, with the CAS number 877-65-6, is an alkylbenzene used as an

intermediate in organic synthesis, particularly in the manufacturing of pharmaceuticals,

agrochemicals, and dyestuffs.[1][2] Its chemical formula is C11H16O.[3] Given its application in

research and development, a thorough understanding of its safety profile and proper handling

procedures is crucial for professionals in laboratory and manufacturing settings. This guide

provides a comprehensive overview of the safety and handling precautions for 4-Tert-
butylbenzyl alcohol.

Hazard Identification and Classification
4-Tert-butylbenzyl alcohol is classified as a hazardous substance. It is known to cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[4][5][6][7]

Globally Harmonized System (GHS) Classification
The GHS classification for 4-Tert-butylbenzyl alcohol indicates its primary hazards to be

related to skin, eye, and respiratory irritation.[4][5][7]
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word: Warning[5][8]

Physicochemical Properties
Understanding the physical and chemical properties of 4-Tert-butylbenzyl alcohol is essential

for its safe handling and storage.

Property Value

Appearance Colorless to pale yellow clear liquid[9]

Molecular Formula C11H16O[3]

Molecular Weight 164.244 g/mol [3]

Boiling Point
140 °C at 20 mmHg[2][8] / 250.3 °C at 760

mmHg[3]

Density 0.928 g/mL at 25 °C[2][8] / 1.0 g/cm³[3]

Flash Point >110 °C (>230 °F)[9] / 128 °C (262.4 °F)[8]

Refractive Index 1.517 at 20 °C[8]

Solubility Soluble in alcohol, insoluble in water[1][2][7]

Vapor Pressure 0.0 mmHg at 25 °C[3]
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Safe Handling and Storage
Handling
Proper handling procedures are critical to minimize exposure and ensure a safe working

environment.

Ventilation: Use only in a well-ventilated area or outdoors.[4][6]

Personal Contact: Avoid all personal contact, including inhalation of mists, vapors, or sprays.

[4][6] Do not eat, drink, or smoke when handling this substance.[4]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[4][6] Contaminated

work clothes should be laundered separately before reuse.[4]

Container Management: Keep containers securely sealed when not in use and avoid

physical damage to them.[4][6]

Storage
Correct storage conditions are necessary to maintain the integrity of the chemical and prevent

hazardous situations.

General Storage: Store in a cool, dry, and well-ventilated place.[1][7]

Container: Keep the container tightly closed and store in the original containers.[1][6]

Security: Store locked up.[4][6]

Incompatible Materials: Keep away from strong oxidizing agents, acid chlorides, acid

anhydrides, and strong acids.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.
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Personal Protective Equipment (PPE) Workflow

Required PPE

Eye Protection Hand Protection Skin and Body Protection Respiratory Protection

Handling 4-Tert-butylbenzyl alcohol

Goggles or face shield Protective gloves Protective clothing, overalls, PVC apron Use in well-ventilated area.
Respirator if ventilation is inadequate.

Click to download full resolution via product page

Caption: PPE selection for handling 4-Tert-butylbenzyl alcohol.

Eye and Face Protection: Wear safety glasses with side-shields or chemical goggles.[10] A

face shield may be necessary for splash protection.

Hand Protection: Wear suitable protective gloves.[4]

Skin and Body Protection: Wear protective clothing, overalls, and a PVC apron to prevent

skin contact.[4]

Respiratory Protection: In a well-ventilated area, respiratory protection may not be required.

[10] If ventilation is inadequate or there is a risk of inhaling vapors or mists, use an approved

respirator.[11]

First Aid Measures
In the event of exposure, immediate first aid is crucial.
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First Aid Response Workflow

Exposure Event

Eye Contact Skin Contact Inhalation Ingestion

Rinse with water for several minutes.
Remove contact lenses if present.

Continue rinsing.
Wash with plenty of water and soap. Move person to fresh air.

Keep comfortable for breathing.
Give a glass of water.

Do not induce vomiting.

Seek Medical Attention

If irritation persists If irritation occurs If feeling unwell If in doubt

Click to download full resolution via product page

Caption: First aid procedures for exposure to 4-Tert-butylbenzyl alcohol.

Eye Contact: Immediately flush eyes with fresh running water for several minutes.[4] Keep

eyelids open and away from the eye to ensure complete irrigation.[4] If present and easy to

do, remove contact lenses.[4] If eye irritation persists, seek medical advice/attention.[4]

Skin Contact: If skin or hair contact occurs, flush the affected area with running water and

soap if available.[4] If skin irritation occurs, get medical advice/attention.[4] Take off

contaminated clothing and wash it before reuse.[4]

Inhalation: If fumes, aerosols, or combustion products are inhaled, remove the person to

fresh air and keep them comfortable for breathing.[4] If the person feels unwell, call a poison

center or doctor.[4]
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Ingestion: Immediately give a glass of water.[4] First aid is not generally required, but if in

doubt, contact a Poisons Information Centre or a doctor.[4]

Fire Fighting Measures
While not considered a significant fire risk, containers may burn.[4]

Extinguishing Media: There is no restriction on the type of extinguisher that may be used.

Use extinguishing media suitable for the surrounding area.[4][6]

Fire Fighting Procedures: Alert the Fire Brigade and inform them of the location and nature of

the hazard.[4] Wear breathing apparatus and protective gloves.[4] Use water spray to cool

fire-exposed containers from a protected location.[4]

Hazards from Combustion: May emit corrosive fumes upon combustion.[4]

Accidental Release Measures
In the case of a spill, immediate and appropriate action is necessary to contain and clean up

the material safely.
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Accidental Release Workflow

Spill Occurs

Clear Area

Evacuate personnel,
move upwind

Wear PPE

Breathing apparatus,
protective gloves

Contain Spill

Prevent entry into drains
and water courses

Absorb and Collect

Use sand, earth, or vermiculite.
Place in labeled containers.

Decontaminate Area

Wash area and prevent runoff

Dispose of Waste

Follow local regulations

Click to download full resolution via product page

Caption: Workflow for responding to a spill of 4-Tert-butylbenzyl alcohol.
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Minor Spills: Clean up all spills immediately.[4] Avoid breathing vapors and contact with skin

and eyes.[4] Control personal contact by using protective equipment.[4] Contain and absorb

the spill with sand, earth, inert material, or vermiculite.[4] Wipe up and place in a suitable,

labeled container for waste disposal.[4]

Major Spills: This is a moderate hazard.[4] Clear the area of personnel and move upwind.[4]

Alert the Fire Brigade and inform them of the location and nature of the hazard.[4] Wear

breathing apparatus and protective gloves.[4] Prevent spillage from entering drains or water

courses.[4]

Toxicological Information
The primary toxicological concerns with 4-Tert-butylbenzyl alcohol are its irritant effects.

Acute Effects:

Skin Irritation: Causes skin irritation.[4][5][6]

Eye Irritation: Causes serious eye irritation.[4][5][6]

Respiratory Irritation: May cause respiratory irritation.[4][5][6]

Ingestion: The material has not been classified as "harmful by ingestion" by EC Directives.[4]

Chronic Effects: Specific long-term exposure data is not readily available in the provided

search results. Good hygiene practice requires that exposure be kept to a minimum.[4]

Experimental Protocols
The hazard classifications for 4-Tert-butylbenzyl alcohol are derived from toxicological

studies.[4] While the detailed experimental protocols for these specific studies are not publicly

available in the provided search results, they generally follow standardized guidelines, such as

those from the Organisation for Economic Co-operation and Development (OECD) for testing

chemicals.

Skin Irritation/Corrosion (e.g., OECD TG 404): This test typically involves applying the

substance to the skin of laboratory animals (often rabbits) and observing for signs of

erythema (redness) and edema (swelling) over a period of time.
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Acute Eye Irritation/Corrosion (e.g., OECD TG 405): This protocol involves applying the test

substance to the eye of an animal and observing for effects on the cornea, iris, and

conjunctiva.

Acute Inhalation Toxicity (e.g., OECD TG 403): This type of study exposes animals to the

substance via inhalation to determine its potential to cause respiratory tract irritation and

other systemic effects.

These classifications are based on results from such animal models as per regulatory

guidelines.[4] Professionals in drug development would typically conduct their own series of in

vitro and in vivo studies to further characterize the toxicological profile of any intermediate used

in their processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and handling precautions for 4-Tert-butylbenzyl
alcohol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294785#safety-and-handling-precautions-for-4-tert-
butylbenzyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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